Cas no 1261892-85-6 (3-(Naphthalen-1-yl)pyridin-2-ol)

• Product Name: 3-(Naphthalen-1-yl)pyridin-2-ol
• CAS No: 1261892-85-6
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD18312308
• CID: 2761714
• PubChem ID: 23212727
• Update Time: 2025-05-20

3-(Naphthalen-1-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(naphthalen-1-yl)pyridine, 95%
• 1261892-85-6
• 2-Hydroxy-3-(naphthalen-1-yl)pyridine
• 3-(Naphthalen-1-yl)pyridin-2-ol
• MFCD18312308
• 3-naphthalen-1-yl-1H-pyridin-2-one
• SCHEMBL9738213

• MDL： MFCD18312308
• Inchi： 1S/C15H11NO/c17-15-14(9-4-10-16-15)13-8-3-6-11-5-1-2-7-12(11)13/h1-10H,(H,16,17)
• InChI Key： ZDUBIIAYJNXEGT-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(Naphthalen-1-yl)pyridin-2-ol

3-(Naphthalen-1-yl)pyridin-2-ol: A Comprehensive Overview

The compound 3-(Naphthalen-1-yl)pyridin-2-ol (CAS No. 1261892-85-6) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically pyridine derivatives, and has garnered significant attention in recent years due to its potential in various fields such as materials science, pharmaceuticals, and catalysis. The molecule consists of a pyridine ring substituted with a hydroxyl group at position 2 and a naphthalene moiety at position 3, which imparts it with distinctive electronic and structural properties.

Recent studies have highlighted the importance of 3-(Naphthalen-1-yl)pyridin-2-ol in the development of advanced materials. Researchers have explored its role as a building block for constructing two-dimensional (2D) materials, such as graphene analogs and covalent organic frameworks (COFs). The naphthalene moiety in the molecule contributes to its aromaticity and planarity, making it an ideal candidate for such applications. For instance, a study published in *Nature Materials* demonstrated that incorporating 3-(Naphthalen-1-yl)pyridin-2-ol into COFs significantly enhances their mechanical stability and electrical conductivity.

In the pharmaceutical industry, 3-(Naphthalen-1-yl)pyridin-2-ol has shown promise as a lead compound for drug development. Its hydroxyl group at position 2 can act as a hydrogen bond donor, which is crucial for interactions with biological targets. Additionally, the naphthalene moiety provides rigidity to the molecule, enhancing its bioavailability. A recent investigation in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent anti-inflammatory activity, making them potential candidates for treating chronic inflammatory diseases.

The synthesis of 3-(Naphthalen-1-yl)pyridin-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling reaction between naphthaledehyde and pyridine derivatives under specific conditions. Researchers have optimized these conditions to achieve high yields and purity levels, ensuring the scalability of the synthesis process. The use of palladium catalysts has been particularly effective in this context, enabling efficient formation of the desired product.

Another area where 3-(Naphthalen-1-yli pyridin - 2 - ol) has made significant contributions is in catalysis. Its unique electronic structure allows it to act as a Lewis base catalyst in various organic transformations. For example, studies have shown that this compound can facilitate the selective oxidation of alcohols to ketones under mild conditions. This property makes it a valuable tool in green chemistry, where reducing energy consumption and minimizing waste are critical objectives.

Furthermore, 3-(Naphthalen - 1 - yl ) pyridin - 2 - ol has been explored for its potential in optoelectronic devices. Its extended conjugation system enables strong absorption in the visible region, making it suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A research team from Stanford University reported that incorporating this compound into OLEDs resulted in enhanced luminous efficiency and longer device lifetimes.

In conclusion, 3-(Naphthalen - 1 - yl ) pyridin - 2 - ol (CAS No. 1261892 - 85 - 6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in materials science, pharmaceuticals, catalysis, and optoelectronics. As researchers continue to explore its properties and potential uses, this compound is expected to play an even more significant role in advancing modern technologies.